Cas no 53460-68-7 (2,3-Butanediol, 1-chloro-)

• Product Name: 2,3-Butanediol, 1-chloro-
• CAS No: 53460-68-7
• MF: C₄H₉ClO₂
• MW: 124.566060781479
• CID: 357198
• PubChem ID: 12241271
• Update Time: 2025-04-19

2,3-Butanediol, 1-chloro- Chemical and Physical Properties

Names and Identifiers

• 2,3-Butanediol, 1-chloro-
• 1-chlorobutane-2,3-diol
• AKOS006383629
• SCHEMBL3819033
• DTXSID70482011
• 53460-68-7

• Inchi： 1S/C4H9ClO2/c1-3(6)4(7)2-5/h3-4,6-7H,2H2,1H3
• InChI Key： LVNNJZGDQVDSBE-UHFFFAOYSA-N
• SMILES： ClCC(C(C)O)O

Computed Properties

• Exact Mass: 124.02917
• Monoisotopic Mass: 124.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 49
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46